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Compound of Interest

Compound Name: Fasnall benzenesulfonate

Cat. No.: B8069681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fasnall benzenesulfonate is a small molecule inhibitor that has demonstrated potent anti-

tumor activity in various cancer models. Initially identified as a Fatty Acid Synthase (FASN)

inhibitor, recent studies have elucidated its primary mechanism of action as a ubiquinone-

dependent inhibitor of mitochondrial Complex I.[1][2] This inhibition leads to an accumulation of

NADH and subsequent depletion of tricarboxylic acid (TCA) cycle metabolites, ultimately

impairing the proliferation of cancer cells that are dependent on oxidative phosphorylation.[1][2]

Fasnall has shown efficacy in mouse xenograft models of breast cancer and melanoma,

making it a compound of interest for preclinical cancer research.[1][3]

These application notes provide detailed protocols for the use of Fasnall benzenesulfonate in

in vivo mouse models, based on published research.

Mechanism of Action: Signaling Pathway
Fasnall benzenesulfonate exerts its anti-tumor effects by targeting the mitochondrial electron

transport chain. By inhibiting Complex I, it disrupts the flow of electrons, leading to a cascade

of metabolic changes within the cancer cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b8069681?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

